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Compound of Interest

Compound Name: ML 297

Cat. No.: B609137 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the proper disposal

procedures for ML297, a selective activator of the G-protein-coupled inwardly-rectifying

potassium (GIRK) channels.

ML297, with the chemical formula C₁₇H₁₄F₂N₄O, is recognized for its potential in neurological

research. Due to its chemical nature and potential environmental impact, it is imperative to

follow established safety protocols for its disposal.

Key Safety and Disposal Information
Based on available safety data, ML297 is classified as hazardous to the aquatic environment.

Therefore, it must not be disposed of down the drain or in regular waste streams. The primary

route for disposal is through a licensed professional waste disposal service.
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Identifier Value

Chemical Name
N-(3,4-Difluorophenyl)-N'-(3-methyl-1-phenyl-

1H-pyrazol-5-yl)urea

CAS Number 1443246-62-5

Hazard Statement
H410: Very toxic to aquatic life with long lasting

effects.

Precautionary Statements P273: Avoid release to the environment.

P391: Collect spillage.

P501: Dispose of contents/ container to an

approved waste disposal plant.

Experimental Protocols for Disposal
The disposal of ML297, whether in solid form or in solution, should be conducted in accordance

with institutional and local regulations for hazardous chemical waste.

Solid Waste Disposal:

Collection: Collect waste ML297 powder and any contaminated consumables (e.g., weighing

boats, pipette tips, gloves) in a clearly labeled, sealed container. The container should be

compatible with chemical waste.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name: "N-(3,4-Difluorophenyl)-N'-(3-methyl-1-phenyl-1H-pyrazol-5-yl)urea

(ML297)".

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor.

Liquid Waste Disposal (Solutions):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Compatibility: ML297 is often dissolved in solvents such as DMSO. Waste solutions

should be collected in a designated, sealed container that is compatible with the solvent

used.

Segregation: Do not mix ML297 waste solutions with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines.

Labeling: The liquid waste container must be clearly labeled as "Hazardous Waste" and

include the chemical name "N-(3,4-Difluorophenyl)-N'-(3-methyl-1-phenyl-1H-pyrazol-5-

yl)urea (ML297)" and the solvent used (e.g., "in DMSO").

Storage and Disposal: Store the sealed container in a designated hazardous waste

accumulation area and arrange for disposal through your institution's EHS office or a

licensed contractor.

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of ML297.
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Caption: Workflow for the proper disposal of ML297 waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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